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Compound of Interest

Compound Name: 2-(3-Methoxypropyl)phenol

Cat. No.: B15374192 Get Quote

Essential Safety and Handling Guide for 2-(3-
Methoxypropyl)phenol
Disclaimer: Specific safety and handling data for 2-(3-Methoxypropyl)phenol is not readily

available. The following guidance is based on the safety protocols for the closely related and

well-documented chemical, phenol, and other methoxyphenol derivatives. It is imperative to

treat 2-(3-Methoxypropyl)phenol with the same level of caution as phenol, which is toxic,

corrosive, and can be fatal upon contact with skin, inhalation, or ingestion.[1] Always consult

your institution's safety officer and the most current safety data sheet (SDS) for any chemical

before handling.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of 2-(3-
Methoxypropyl)phenol.

Immediate Safety Recommendations
Due to its structural similarity to phenol, 2-(3-Methoxypropyl)phenol should be handled with

extreme care. Phenol is toxic and can cause severe chemical burns.[1] It can be absorbed

through the skin, leading to systemic toxicity.[2] Therefore, appropriate personal protective

equipment (PPE) and engineering controls are critical to prevent exposure.
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The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed. The following table summarizes the recommended PPE for

handling 2-(3-Methoxypropyl)phenol, based on guidelines for phenol.
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Protection Type Recommended Equipment Rationale & Notes

Eye and Face Protection
Safety goggles with side

shields and a face shield.

To protect against splashes

and vapors that can cause

severe eye irritation and burns.

[1][3]

Skin and Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes.

For potential splashes, a

chemical-resistant apron (butyl

rubber or neoprene) is

recommended.[2][4]

To prevent skin contact.

Phenol and its derivatives can

be rapidly absorbed through

the skin.[2]

Hand Protection

Double-gloving is

recommended. An inner nitrile

glove with an outer glove of a

more resistant material such

as butyl rubber, Viton, Barrier,

or Silver Shield for

concentrated solutions.[2][5]

For incidental contact with

dilute solutions, thicker nitrile

gloves (e.g., 8mil) may be

sufficient, but should be

changed immediately upon

contact.[4]

To prevent skin absorption,

which can be fatal.[1] Glove

breakthrough times should be

considered for prolonged

handling.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

minimize inhalation of vapors.

If a fume hood is not available

or if there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is necessary.[1][6][7]

To prevent irritation of the

nose, throat, and lungs.[5]

Higher exposures can lead to

serious respiratory

complications.[4]
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Occupational Exposure Limits for Phenol
The following table provides the occupational exposure limits for phenol as established by

various regulatory agencies. These should be used as a conservative guide for handling 2-(3-
Methoxypropyl)phenol until specific data becomes available.

Organization Exposure Limit Notes

OSHA (PEL) 5 ppm (19 mg/m³)
8-hour time-weighted average

(TWA)[5][8]

NIOSH (REL) 5 ppm (19 mg/m³) 10-hour TWA[5][8]

NIOSH (Ceiling) 15.6 ppm (60 mg/m³) 15-minute ceiling limit[5][8]

ACGIH (TLV) 5 ppm (19 mg/m³) 8-hour TWA[5][8]

IDLH 250 ppm
Immediately Dangerous to Life

or Health[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing the risks associated

with 2-(3-Methoxypropyl)phenol.
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Figure 1. Safe handling workflow for 2-(3-Methoxypropyl)phenol.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for the most up-to-date information.

Ensure that an ANSI-approved safety shower and eyewash station are immediately

accessible.[4]

Verify that a spill kit containing appropriate absorbent materials is readily available.

Don all required PPE as outlined in the table above.

Handling:

All handling of 2-(3-Methoxypropyl)phenol, including weighing and transferring, must be

conducted in a certified chemical fume hood.[9]

Avoid the formation of dust or aerosols.

Keep the container tightly closed when not in use.[10]

Avoid contact with skin, eyes, and clothing.[11]

Keep away from heat, sparks, and open flames as some related compounds are

combustible.[11][12]

Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[11]

Disposal Plan
Chemical Waste: All solutions and unused 2-(3-Methoxypropyl)phenol must be disposed of

as hazardous chemical waste.[13] Do not pour down the drain.[1][14] Collect in a clearly
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labeled, compatible waste container.

Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for

cleaning up spills should be collected in a sealed bag and disposed of as hazardous waste.

[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Skin Contact: Rapid decontamination is critical.[2] Immediately remove all contaminated

clothing.[1] If polyethylene glycol (PEG 300 or 400) is available, use it to wipe the affected

area repeatedly.[2] If PEG is not available, flush the skin with copious amounts of water for at

least 15-30 minutes and seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with water for at least 15-20 minutes, holding the

eyelids open.[1][12] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[11]

Spills: For small spills within a fume hood, use an appropriate absorbent material to clean up

the spill. For larger spills, evacuate the area and contact your institution's emergency

response team.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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